Cas no 116270-39-4 (1-Acetyl-5-bromo-4-chloro-pseudoindoxyl)

• Product Name: 1-Acetyl-5-bromo-4-chloro-pseudoindoxyl
• CAS No: 116270-39-4
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 1059830
• PubChem ID: 14068041
• Update Time: 2025-09-20

1-Acetyl-5-bromo-4-chloro-pseudoindoxyl Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-bromo-4-chloro-pseudoindoxyl
• 1-acetyl-5-bromo-4-chloro-2H-indol-3-one
• 1-Acetyl-5-bromo-4-chloroindolin-3-one
• 1-Acetyl-5-broMo-4-chloro-1,2-dihydro-3H-indol-3-one
• FD10318
• DTXSID20555345
• AKOS025395913
• 1-acetyl-5-bromo-4-chloro-2,3-dihydro-1H-indol-3-one
• 3H-Indol-3-one, 1-acetyl-5-bromo-4-chloro-1,2-dihydro-
• 116270-39-4

• Inchi： 1S/C10H7BrClNO2/c1-5(14)13-4-8(15)9-7(13)3-2-6(11)10(9)12/h2-3H,4H2,1H3
• InChI Key： ACRKWYSLKIICNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(CN2C(C)=O)=O

Computed Properties

• Exact Mass: 286.93487g/mol
• Monoisotopic Mass: 286.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives